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molecular formula C10H11N3OS B8304792 3-(3-Propoxy-1,2,5-thiadiazol-4-yl)pyridine

3-(3-Propoxy-1,2,5-thiadiazol-4-yl)pyridine

Cat. No. B8304792
M. Wt: 221.28 g/mol
InChI Key: VTSXYLPJMYSJEM-UHFFFAOYSA-N
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Patent
US05565475

Procedure details

To a solution of sodium (440 mg, 17 mmol) in 1-propanol (10 ml) was added 3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine (650 mg, 3.3 mmol). The mixture was stirred at 50° C. for 2 h and evaporated. The residue was dissolved in water and extracted with methylene chloride. The combined organic phases were dried and evaporated to yield 700 mg (96%) of the title compound.
Name
sodium
Quantity
440 mg
Type
reactant
Reaction Step One
Name
3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine
Quantity
650 mg
Type
reactant
Reaction Step One
Name
1-propanol
Quantity
10 mL
Type
reactant
Reaction Step One
Name
title compound
Yield
96%

Identifiers

REACTION_CXSMILES
[Na].Cl[C:3]1[C:7]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:6][S:5][N:4]=1.[CH2:14]([OH:17])[CH2:15][CH3:16]>>[CH2:14]([O:17][C:3]1[C:7]([C:8]2[CH:9]=[N:10][CH:11]=[CH:12][CH:13]=2)=[N:6][S:5][N:4]=1)[CH2:15][CH3:16] |^1:0|

Inputs

Step One
Name
sodium
Quantity
440 mg
Type
reactant
Smiles
[Na]
Name
3-(3-chloro-1,2,5-thiadiazol-4-yl)pyridine
Quantity
650 mg
Type
reactant
Smiles
ClC1=NSN=C1C=1C=NC=CC1
Name
1-propanol
Quantity
10 mL
Type
reactant
Smiles
C(CC)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at 50° C. for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
evaporated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in water
EXTRACTION
Type
EXTRACTION
Details
extracted with methylene chloride
CUSTOM
Type
CUSTOM
Details
The combined organic phases were dried
CUSTOM
Type
CUSTOM
Details
evaporated

Outcomes

Product
Details
Reaction Time
 2 h
Name
title compound
Type
product
Smiles
C(CC)OC1=NSN=C1C=1C=NC=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 700 mg
YIELD: PERCENTYIELD 96%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.